Cas no 2229527-46-0 (1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol
• CAS No: 2229527-46-0
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6270174
• PubChem ID: 165632907
• Update Time: 2025-06-07

1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol
• EN300-1970018
• 2229527-46-0

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6(13)1-5-2-11-4-12-3-5/h2-4,6,13H,1H2
• InChI Key： MIXYWNLCKUGWLT-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=CN=C1)O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol

Professional Introduction to 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol (CAS No: 2229527-46-0)

1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol, identified by the chemical compound code CAS No: 2229527-46-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of fluorinated alcohols that exhibit unique structural and functional properties, making it a promising candidate for various biochemical applications. The presence of a trifluoromethyl group and a pyrimidine ring in its molecular structure imparts distinct reactivity and binding characteristics, which are highly valued in the design of novel therapeutic agents.

The trifluoromethyl group (–CF₃) is a well-documented pharmacophore in drug discovery, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the pyrimidine moiety is a common scaffold in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The combination of these two features in 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol suggests potential applications in developing compounds that target specific enzymatic or receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the pyrimidine ring can form hydrogen bonds with nucleophilic residues in protein targets, while the trifluoromethyl group may interact favorably with hydrophobic pockets. Such interactions are critical for designing molecules with improved pharmacokinetic profiles. For instance, research published in journals like *Journal of Medicinal Chemistry* has highlighted the role of fluorinated alcohols in modulating enzyme activity through steric and electronic effects.

In the context of medicinal biology, 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol has been explored as a precursor for synthesizing more complex derivatives with enhanced biological activity. The alcohol functional group (–OH) provides a versatile handle for further chemical modifications, allowing chemists to introduce additional substituents or linkages that could improve drug efficacy or reduce toxicity. This flexibility makes it an attractive building block for medicinal chemists working on next-generation therapeutics.

The synthesis of 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a regulatory perspective, compounds like 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Preclinical studies often involve in vitro assays to assess cytotoxicity, genotoxicity, and pharmacokinetic properties. Additionally, animal models provide valuable insights into how the compound behaves within living systems. These studies are critical for identifying potential side effects and optimizing dosing regimens.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol. By leveraging large datasets and predictive algorithms, researchers can quickly screen thousands of compounds for their potential biological activity. This approach has led to the identification of novel scaffolds that might have been overlooked using traditional experimental methods alone.

Future research directions may focus on exploring derivatives of 1,1,1-trifluoro-3-(pyrimidin-5-yl)propan-2-ol that exhibit enhanced selectivity or potency against specific disease targets. For example, modifications to the trifluoromethyl group or the pyrimidine ring could alter binding interactions with target proteins or enzymes. Such modifications are often guided by structural information obtained from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties contribute to improved drug properties such as bioavailability and resistance to metabolic degradation. As research continues to uncover new applications for molecules like 1,1,1-trifluoro-3-(pyrimidin-5-yi]propan-o]l, their importance in addressing unmet medical needs is likely to grow even further.